Journal Name:Methods
Journal ISSN:1046-2023
IF:4.647
Journal Website:http://www.journals.elsevier.com/methods/
Year of Origin:1990
Publisher:Academic Press Inc.
Number of Articles Per Year:203
Publishing Cycle:Monthly
OA or Not:Not
Evaluation of the survival of homofermentative Lacticaseibacillus casei subsp. casei in fermented milk matrix enriched with non-digestible natural fibers
Methods ( IF 4.647 ) Pub Date: 2023-03-29 , DOI: 10.1007/s13197-023-05698-z
The physicochemical changes induced by seven different dietary fibers (oat, bamboo, pea, inulin, apple, potato, and wheat) during storage and their effects on the survival of homofermentative Lacticaseibacillus casei subsp. casei (L. casei) in fermented milk matrix were analyzed. For this, an experimental study of the effect of storage time on the microorganisms count and physicochemical properties (pH, titratable acidity, syneresis and viscosity) of milk fermented with L. casei was carried out every two weeks during a storage period of 42 days. Throughout the period studied at 4 °C, no significant differences were found in terms of viscosity values, syneresis rates and L. casei counts, despite the substantial decrease in the pH values. Notably, the substantial increase in the concentration of free hydronium ions (active acidity) in the fiber-enriched matrices during the follow-up period was positively correlated with the L.casei survival. The microbial count determined in all samples was higher than 1 × 107 CFU/g, the minimum value recommended by world organizations for nutraceutical fermented foods. Consequently, the studied prebiotic fibers could be considered in the production of new fermented dairy products with functional properties. Graphical abstract
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Antioxidant potential of coffee husks in fresh pork sausage
Methods ( IF 4.647 ) Pub Date: 2023-05-24 , DOI: 10.1007/s13197-023-05764-6
Coffee husks, a by-product of dry coffee processing, present a disposal problem in coffee-producing countries. Valorization of this residue is necessary to reduce its environmental impact and improve benefits to the producer. This study evaluated the antioxidant effect of coffee husks on physicochemical properties and sensory liking of fresh sausages packaged in aerobic (AEP) or modified atmosphere packaging (MAP) (20% CO2 + 80%N2). Fresh sausages were prepared with different antioxidants: no addition (control C), sodium nitrite (T2), sodium nitrite + sodium erythorbate + BHA/BHT blend (T3), sodium nitrite + coffee husk 1% (T4), sodium nitrite + coffee husk 2% (T5). Physicochemical properties (TBARs, carbonyl content, pH and instrumental color) were analyzed to evaluate the effect of added synthetic and natural antioxidants on fresh sausages. A sensory test (n = 100) was conducted to assess consumer liking of fresh sausages stored in AEP and MAP. The addition of coffee husks reduced lipid oxidation in fresh sausages, especially under MAP packaging, but did not affect carbonyl content. Consumers reported lower liking scores for products packed in MAP. The addition of coffee husks did not affect the degree of liking. Valorization of coffee husks as an antioxidant in fresh meat products is a viable natural option for the meat industry.
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Gamma radiation processing for extending shelf-life and ensuring quality of minimally processed ready-to-eat onions
Methods ( IF 4.647 ) Pub Date: 2023-05-06 , DOI: 10.1007/s13197-023-05754-8
Onions are always in high demand owing to various culinary as well as health protective properties and these days there is increased consumer preference for ready-to-eat or ready-to-cook onions. In this context, the current study was aimed to extend the keeping quality of minimally processed onions for an extended period while ensuring microbial safety as well as sprouting inhibition through an integrated approach. The optimized combinatorial approach included gamma radiation treatment (Dmin60 Gy), minimal processing (de-skinning and scooping) and packaging in trays wrapped with polypropylene (PP; 10 µm thick) film followed by storage at low temperature (4–6 °C, relative humidity RH 65–70%). The parameters like shelf life, physico-chemical (colorimetry, moisture), organoleptic and nutritional properties were comprehensively assessed and found to be well retained up to 30 days with moisture loss of ≤ 5% and overall acceptability rating of 7 on 9-point hedonic scale. Microbiological analyses confirmed absence of Salmonella spp in these stored onions thus ensuring microbial safety. Nutritional profiling including carbohydrate, protein, fat, energy, and ash content revealed no significant change due to the processing as well as during storage. Thus, the radiation processing of freshly harvested bulbs followed by minimal processing, packing in formulated package and storage under low temperature conditions were found acceptable up to 30 days in the ready-to-eat form. Current findings provide credible evidences ascertaining extended shelf-life as well ensuring microbial safety of processed onions for commercial utilization by the food industries.
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Fermented milks with specific Lactobacillus spp. with potential cardioprotective effects
Methods ( IF 4.647 ) Pub Date: 2023-04-22 , DOI: 10.1007/s13197-023-05715-1
Abstract In vitro and in vivo studies have reported the potential cardioprotective effects of fermented milks (FM). The aim of the present study was to evaluate the inhibitory activities of angiotensin converting enzyme (ACE), thrombin enzyme (TI) and micellar solubility of cholesterol of FM after 24 and 48 h of fermentation with Limosilactobacillus fermentum (J20, J23, J28 and J38), Lactiplantibacillus plantarum (J25) or Lactiplantibacillus pentosus (J34 and J37) exposed to simulated gastrointestinal digestion. Results showed that FM with J20 and J23 at 48 h of fermentation presented significantly (p  0.05) between them. Conversely, peptide relative abundance was significantly (p < 0.05) higher in FM with J20 than FM with J23. Moreover, IC50 (protein concentration necessary to inhibit enzyme activity by 50%) for ACE inhibition were 0.33 and 0.5 mg/mL for FM with J20 and J23, respectively. For TI inhibition, the IC50 were 0.3 and 0.24 mg/mL for FM with J20 and J23, respectively. Results exhibited 51 and 74% inhibition of micellar solubility cholesterol for FM with J20 and J23, respectively. Therefore, these results showed that not only peptide abundance, but also specific peptides might be responsible for these potential cardioprotective effects.
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Bioactives from citrus food waste: types, extraction technologies and application
Methods ( IF 4.647 ) Pub Date: 2023-04-30 , DOI: 10.1007/s13197-023-05753-9
The Citrus fruits belong to the category where the groups of fruits are recognized to be an admirable repository of bioactive elements and phytochemical constituents, with strong biological potentials. The prominent use of Citrus fruits for nutrition as well as food processing has led to the release of a large amount of waste into the environment and surrounding, and it simultaneously burdens the nature and existence of many organisms including the human population. In order to rectify such consequences, the reuse of food waste from citrus for various advantageous effects. In this regard, the first part of the article primarily focussed on the various strategies available for the extraction of chemical elements from citrus waste and the remaining strand of the article focussed on the various bioactive compounds with special reference to their pharmacological as well as the medicinal benefits and future prospects.Graphical abstract
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Biogenic silver nanoparticles and cinnamaldehyde as an effective sanitizer for fresh sweet grape tomatoes
Methods ( IF 4.647 ) Pub Date: 2023-05-30 , DOI: 10.1007/s13197-023-05770-8
This study evaluated the antibacterial activity of cinnamaldehyde (CIN) and biogenic silver nanoparticles (BioAgNP), alone and in combination, against Escherichia coli, Salmonella Typhimurium, and Staphylococcus aureus in vitro. Their sanitation activities on fresh sweet grape tomatoes were also evaluated. CIN and BioAgNP inhibited the growth of the tested bacteria, and at low concentrations, their combinations presented a synergistic effect. In the sanitization of fresh sweet grape tomatoes, CIN (156 µg/mL) combined with BioAgNP (31.25 µM) at subinhibitory concentrations inhibited the growth of E. coli after only 5 min of contact. Exposed samples showed no growth of E. coli during their shelf life. The combination of these compounds did not change significantly (p > 0.05) the physicochemical properties of sweet grape tomatoes and showed that CIN combined with BioAgNP could represent an effective method for decontaminating fruits and vegetables. This combination has great potential for application in the prevention of foodborne diseases.
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A comparative study on the encapsulation of black carrot extract in potato protein–pectin complexes
Methods ( IF 4.647 ) Pub Date: 2023-07-10 , DOI: 10.1007/s13197-023-05787-z
This manuscript reveals the effect of the emulsification step on the black carrot extract (BCE) stabilization by potato protein isolate (PPI)-citrus pectin (CP) coacervates. The effect of core-to-wall ratio and concentration of wall material were also investigated. This was the first attempt to compare the characteristics of emulsified core particles (ECP) and non-emulsified core particles (NECP) coated with complex coacervates. Potato protein was used as an encapsulating agent by complex coacervation for the first time, and it showed excellent characteristics for the encapsulation. Non-hygroscopic particles were produced with emulsification while most of NECPs were slightly hygroscopic. The mean particle diameter of powders ranged from 65.05 to 152.47 μm which is suitable with SEM micrographs. ECPs showed lower particle size values with increased wall concentration at the constant core-to-wall ratio. Encapsulation efficiency (EE) increased, and anthocyanin retention (AR) decreased when emulsification was included. EE of NECP and ECP was between 69.26–82.84% and 85.48–90.15% while AR was between 79.08–102.16% and 53.90–83.37%, respectively. FT-IR and ζ-potential values proved the complexation between PPI and CP in ECPs as well as the interaction of PP, CP, and BCE in NECPs. DSC thermograms proved the success of the encapsulation procedure and thermo-stability of the BCE-loaded particles.
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The effect of different drying methods on some physico-chemical, functional and protein structure properties of liquid egg white fermented by Lactobacillus rhamnosus GG
Methods ( IF 4.647 ) Pub Date: 2023-05-31 , DOI: 10.1007/s13197-023-05766-4
This research aims to understand the effect of Lactobacillus rhamnosus GG fermentation on egg white powder. In this study, some physico-chemical, functional, textural, and protein structure properties of microwave (MD) and oven dried (OD) egg white powders were determined.The fermentation process decreased the pH value (5.92, 5.82) and foaming capacity (20.83%, 27.20%) of MD and OD groups. The highest yield (11.61%) and emulsion capacity values (78.17%) were observed in fermented oven dried group. While MD group (703.22 g) had the lowest hardness value, OD group (3301.35 g) exhibited highest hardness value. The denaturation peaks of the samples were ranged between 61.00 °C and 80.43 °C. Scanning electron microscopy images of all sample groups showed broken glass structure. This study suggests that fermentation (L. rhamnosus GG) can effectively improve the quality properties of egg white powder and thus fermented egg white powders could be used in the food industry.Graphical abstract
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Microbial investigation of cleanability of different plastic and metal surfaces used by the food industry
Methods ( IF 4.647 ) Pub Date: 2023-07-06 , DOI: 10.1007/s13197-023-05778-0
Different conveyor belt materials used by the meat and other food industries were compared, regarding their cleanability as bacterial reduction rates in relation to their surface topography. Eleven thermoplastic polymers, four stainless steels, and five aluminized nanostructured surfaces were investigated under laboratory conditions. Cleanings were conducted with water only, and with an alkaline foam detergent. Overall, scanning electron microscopy revealed remarkable differences in the surface topography of the tested surfaces. Water cleaning results showed that nanostructured aluminized surfaces achieved significantly higher cleanability rates compared to the eight thermoplastic surfaces, as well as the glass-bead blasted rough stainless steel. Thermoplastic surfaces showed overall low cleanability rates when cleaned with alkaline detergent, while stainless steel and nanoporous aluminum showed high variations. Overall, nanoporous aluminum showed promising results as it can be used to coat conveyor belts. However, compatibility with cleaning detergent and sensitivity to scratches must be further investigated. Overall, it can be concluded that cleanability is not only influenced by surface roughness, but also by the overall surface finish, scratches, and defects.
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Study of the behavior and properties of frying oil on repetitive deep frying
Methods ( IF 4.647 ) Pub Date: 2023-06-02 , DOI: 10.1007/s13197-023-05774-4
The current work focused on the effect of repetitive frying on the physicochemical characteristics of palm oil (PO)and sesame oil (SO) during the preparation of french fries by deep fat frying. A total of 16 frying cycles were carried out and the effect on various parameters was evaluated. The repetitive frying caused higher damage to sesame oil as compared with PO as observed from changes in FFA and PV which increased to 0.63 ± 0.12, 1.31 ± 0.16%, and 2.71 ± 0.02, 7.21 ± 0.01 meq/kg from an initial value of 0.28 ± 0.00, 0.93 ± 0.16% and 0.19 ± 0.00, 0.71 ± 0.00 meq/kg for PO, SO respectively. The fatty acid composition of SO showed significant change with a decrease in linoleic acid and oleic acid content from 42.7 ± 0.01 to 28.1 ± 0.03 and 36.2 ± 0.01 to 25.1 ± 0.01 after 16 frying cycles respectively. The oleic acid content of PO was less affected it decreased from an initial value of 42.4 ± 0.01 to 38.9 ± 0.01 after 16 cycles. The fatty acid composition of PO made it more stable to the repetitive frying process. The physical properties like density refractive index and viscosity of SO were badly affected by repetitive frying. The french fries fried in PO score higher overall acceptability in the sensory examination.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物2区 BIOCHEMICAL RESEARCH METHODS 生化研究方法2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
1.10 122 Science Citation Index Science Citation Index Expanded Not
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